N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide

• Molecular Formula: C26H23ClN2O2S
• Molecular Weight: 463 g/mol
• IUPAC Name: N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C26H23ClN2O2S/c1-18-25(20-13-15-21(31-2)16-14-20)28-26(32-18)29(23-11-7-6-10-22(23)27)24(30)17-12-19-8-4-3-5-9-19/h3-11,13-16H,12,17H2,1-2H3
• InChI Key: NFGAXJDYDAKTFX-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)N(C2=CC=CC=C2Cl)C(=O)CCC3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide is a chemical compound that has been synthesized for various scientific research applications. This compound belongs to the class of thiazole derivatives and has gained significant attention due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects by inhibiting specific enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide may have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide in lab experiments is its potential therapeutic properties. This compound may be useful in the development of new drugs for the treatment of various diseases. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide. One direction is to further investigate the mechanism of action of this compound. Another direction is to study the potential therapeutic properties of this compound in different disease models. Additionally, future studies could focus on the optimization of the synthesis method to improve the yield and purity of this compound.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide involves the reaction of 2-chlorobenzoyl chloride with 4-(4-methoxyphenyl)-5-methylthiazol-2-amine in the presence of triethylamine. The resulting product is then reacted with 3-phenylpropanoic acid in the presence of N,N-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to obtain N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide.

Scientific Research Applications

N-(2-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been synthesized for various scientific research applications. This compound has been studied for its potential therapeutic properties in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been studied for its antibacterial and antifungal properties.